Cas no 110142-99-9 (Adenosine,2'-azido-2',3'-dideoxy-)

• Product Name: Adenosine,2'-azido-2',3'-dideoxy-
• CAS No: 110142-99-9
• MF: C₁₀H₁₂N₈O₂
• MW: 276.254679679871
• CID: 149905
• PubChem ID: 451367
• Update Time: 2025-04-19

Adenosine,2'-azido-2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Adenosine,2'-azido-2',3'-dideoxy-
• [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-azidooxolan-2-yl]methanol
• 2'-3'-dideoxy-2'-azido-adenosine
• 2'-AzddAdo
• 2'-Azido-2',3'-dideoxyadenosine
• 2'-N3ddA
• AC1L9PLJ
• CHEMBL2114049
• NSC622665
• [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-azido-tetrahydrofuran-2-yl]methanol
• 9-(2-Azido-2,3-dideoxy-beta-D-erythro-pentofuranosyl)adenine
• DTXSID50149150
• SCHEMBL15643094
• NSC 622665
• 9-(2-Azido-2,3-dideoxy-.beta.-D-erythro-pentofuranosyl)adenine
• 110142-99-9
• 2'-azido 2',3'-dideoxy adenosine

• Inchi： 1S/C10H12N8O2/c11-8-7-9(14-3-13-8)18(4-15-7)10-6(16-17-12)1-5(2-19)20-10/h3-6,10,19H,1-2H2,(H2,11,13,14)/t5-,6+,10+/m0/s1
• InChI Key： JVPFDOXMGPHRJG-BAJZRUMYSA-N
• SMILES： O1[C@H](CO)C[C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)N=[N+]=[N-]

Computed Properties

• Exact Mass: 276.10856
• Monoisotopic Mass: 276.10832166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 147.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides